Cas no 1822420-65-4 (Ethyl 3-phenylpyrrolidine-2-carboxylate)
Ethyl 3-phenylpyrrolidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-10854603
- ethyl 3-phenylpyrrolidine-2-carboxylate
- 1822420-65-4
- Ethyl 3-phenylpyrrolidine-2-carboxylate
-
- Inchi: 1S/C13H17NO2/c1-2-16-13(15)12-11(8-9-14-12)10-6-4-3-5-7-10/h3-7,11-12,14H,2,8-9H2,1H3
- InChI Key: VXWOCEQNANYJMR-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(C2C=CC=CC=2)CCN1)=O
Computed Properties
- Exact Mass: 219.125928785g/mol
- Monoisotopic Mass: 219.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 38.3Ų
Ethyl 3-phenylpyrrolidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-10854603-0.05g |
ethyl 3-phenylpyrrolidine-2-carboxylate |
1822420-65-4 | 95% | 0.05g |
$792.0 | 2023-10-27 | |
| Enamine | EN300-10854603-0.1g |
ethyl 3-phenylpyrrolidine-2-carboxylate |
1822420-65-4 | 95% | 0.1g |
$829.0 | 2023-10-27 | |
| Enamine | EN300-10854603-0.25g |
ethyl 3-phenylpyrrolidine-2-carboxylate |
1822420-65-4 | 95% | 0.25g |
$867.0 | 2023-10-27 | |
| Enamine | EN300-10854603-0.5g |
ethyl 3-phenylpyrrolidine-2-carboxylate |
1822420-65-4 | 95% | 0.5g |
$905.0 | 2023-10-27 | |
| Enamine | EN300-10854603-1.0g |
ethyl 3-phenylpyrrolidine-2-carboxylate |
1822420-65-4 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-10854603-2.5g |
ethyl 3-phenylpyrrolidine-2-carboxylate |
1822420-65-4 | 95% | 2.5g |
$1848.0 | 2023-10-27 | |
| Enamine | EN300-10854603-5.0g |
ethyl 3-phenylpyrrolidine-2-carboxylate |
1822420-65-4 | 5g |
$1945.0 | 2023-05-25 | ||
| Enamine | EN300-10854603-10.0g |
ethyl 3-phenylpyrrolidine-2-carboxylate |
1822420-65-4 | 10g |
$2884.0 | 2023-05-25 | ||
| Enamine | EN300-10854603-1g |
ethyl 3-phenylpyrrolidine-2-carboxylate |
1822420-65-4 | 95% | 1g |
$943.0 | 2023-10-27 | |
| Enamine | EN300-10854603-5g |
ethyl 3-phenylpyrrolidine-2-carboxylate |
1822420-65-4 | 95% | 5g |
$2732.0 | 2023-10-27 |
Ethyl 3-phenylpyrrolidine-2-carboxylate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on Ethyl 3-phenylpyrrolidine-2-carboxylate
Ethyl 3-phenylpyrrolidine-2-carboxylate (CAS No. 1822420-65-4): A Comprehensive Overview
Ethyl 3-phenylpyrrolidine-2-carboxylate (CAS No. 1822420-65-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs for neurological and psychiatric disorders.
The chemical structure of Ethyl 3-phenylpyrrolidine-2-carboxylate consists of a pyrrolidine ring substituted with a phenyl group and an ethyl ester moiety. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The pyrrolidine ring, a common motif in many bioactive molecules, contributes to the compound's ability to interact with various biological targets, such as receptors and enzymes.
Recent studies have highlighted the potential of Ethyl 3-phenylpyrrolidine-2-carboxylate as a lead compound for the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent binding affinity to serotonin receptors, particularly the 5-HT1A receptor, which is implicated in mood regulation and anxiety disorders. This finding suggests that Ethyl 3-phenylpyrrolidine-2-carboxylate could serve as a valuable starting point for the design of novel antidepressants and anxiolytics.
In addition to its potential as a serotonin receptor ligand, Ethyl 3-phenylpyrrolidine-2-carboxylate has also been investigated for its effects on other neurotransmitter systems. Studies have demonstrated that it can modulate dopamine and glutamate signaling pathways, which are central to cognitive function and neurodegenerative diseases. These findings open up new avenues for exploring the compound's therapeutic potential in conditions such as Parkinson's disease and Alzheimer's disease.
The pharmacokinetic properties of Ethyl 3-phenylpyrrolidine-2-carboxylate have been extensively studied to ensure its suitability for drug development. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and demonstrates good brain penetration, which is essential for targeting central nervous system (CNS) disorders. Furthermore, it shows low toxicity and high stability in biological systems, making it an attractive candidate for further clinical evaluation.
Clinical trials are currently underway to assess the safety and efficacy of Ethyl 3-phenylpyrrolidine-2-carboxylate in human subjects. Early-phase trials have reported promising results, with the compound demonstrating significant improvements in symptoms associated with anxiety and depression without major adverse effects. These findings underscore the compound's potential as a safe and effective treatment option for patients suffering from these conditions.
Beyond its therapeutic applications, Ethyl 3-phenylpyrrolidine-2-carboxylate has also found use in academic research settings. Its unique chemical structure makes it an excellent tool for probing the mechanisms underlying neurotransmitter signaling and receptor function. Researchers are utilizing this compound to gain deeper insights into the molecular basis of neurological disorders and to identify novel targets for drug discovery.
In conclusion, Ethyl 3-phenylpyrrolidine-2-carboxylate (CAS No. 1822420-65-4) represents a promising compound with a wide range of potential applications in both research and clinical settings. Its favorable pharmacological properties and diverse biological activities make it an exciting candidate for further investigation and development. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the fields of medicinal chemistry and pharmaceutical science.
1822420-65-4 (Ethyl 3-phenylpyrrolidine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)